Cas no 67514-73-2 (4-chloro-3,5-dimethylpyrazole-1-carbonyl chloride)
67514-73-2 structure
Product Name:4-chloro-3,5-dimethylpyrazole-1-carbonyl chloride
CAS No:67514-73-2
MF:C6H6Cl2N2O
MW:193.0306391716
CID:872157
PubChem ID:12921080
Update Time:2025-04-19
4-chloro-3,5-dimethylpyrazole-1-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-3,5-dimethylpyrazole-1-carbonyl chloride
- 1H-Pyrazole-1-carbonylchloride,4-chloro-3,5-dimethyl-(9CI)
- 1H-PYRAZOLE-1-CARBONYL CHLORIDE,4-CHLORO-3,5-DIMETHYL
- 4-Chloro-3,5-dimethyl-1H-pyrazole-1-carbonyl chloride
- 67514-73-2
- DTXSID30513017
- SCHEMBL11558205
-
- Inchi: 1S/C6H6Cl2N2O/c1-3-5(7)4(2)10(9-3)6(8)11/h1-2H3
- InChI Key: PADSOZWTBPAHSK-UHFFFAOYSA-N
- SMILES: ClC1C(C)=NN(C(=O)Cl)C=1C
Computed Properties
- Exact Mass: 191.98600
- Monoisotopic Mass: 191.9857182g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89000
- LogP: 2.36020
4-chloro-3,5-dimethylpyrazole-1-carbonyl chloride Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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